(3S)-1-phenylpyrrolidin-3-amine dihydrochloride
Overview
Description
(3S)-1-Phenylpyrrolidin-3-amine dihydrochloride, also known as PPAD, is an organic compound that has been used in a variety of scientific experiments, including those related to biochemistry, physiology, and drug development. PPAD is a derivative of the neurotransmitter dopamine, and it has been studied for its potential to act as a neurotransmitter agonist and as an inhibitor of certain enzymes. This compound has been used in a number of studies to examine the effects of drugs on the central nervous system and to explore the mechanisms of action of certain drugs.
Scientific Research Applications
Synthesis and Structural Analysis
(3S)-1-phenylpyrrolidin-3-amine dihydrochloride is part of a larger family of compounds with significant structural diversity and complexity. The synthetic routes and structural properties of related compounds have been widely studied. For instance, research by Issac and Tierney (1996) focused on the synthesis, spectroscopic, and structural properties of novel substituted 2-trichloromethyl-3-phenyl-1,3-thiazolidin-4-ones, highlighting the varied products that can be generated from reactions involving chloral with amines (Issac & Tierney, 1996). Although not directly studying this compound, these findings provide valuable context about the broader chemical family and potential synthetic routes.
Nucleophilic Substitution and Cyclization Reactions
Understanding the behavior of compounds similar to this compound in various reactions can provide insights into their potential applications. For instance, Paulmier (2001) reported on the nucleophilic substitutions and cyclization reactions involving unsaturated and functionalized phenylselanides. The study detailed the activation of phenylselanyl groups and the subsequent formation of various structures, including β-halopyrrolidines and aziridines, through different activation modes (Paulmier, 2001). These reaction pathways might be analogous to those involving this compound, indicating potential applications in synthesizing complex heterocyclic compounds.
Heterocyclic Compounds Synthesis
The reactivity and usefulness of compounds structurally related to this compound as building blocks for synthesizing heterocyclic compounds have been a subject of significant interest. Gomaa and Ali (2020) highlighted the importance of such compounds in the synthesis of various classes of heterocyclic compounds and dyes, emphasizing their unique reactivity and the mild reaction conditions they offer (Gomaa & Ali, 2020). This suggests that this compound could also serve as a versatile precursor in heterocyclic synthesis.
properties
IUPAC Name |
(3S)-1-phenylpyrrolidin-3-amine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2.2ClH/c11-9-6-7-12(8-9)10-4-2-1-3-5-10;;/h1-5,9H,6-8,11H2;2*1H/t9-;;/m0../s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WGIQTTUTHGQEBZ-WWPIYYJJSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1N)C2=CC=CC=C2.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN(C[C@H]1N)C2=CC=CC=C2.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16Cl2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![6-ethoxyspiro[benzo[e][1,3]oxazine-2,4'-piperidin]-4(3H)-one hydrochloride salt](/img/structure/B1411192.png)
